BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Chloro-4-fluorobenzyl chloride physical
properties

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-Chloro-4-fluorobenzyl chloride
CAS No.: 93286-22-7
Cat. No.: B1586517
Get Quote
. J

Technical Profile: 2-Chloro-4-fluorobenzyl
Chloride

CAS: 93286-22-7 | Formula: C7HsClz2F | M.W.: 179.02 g/mol [1][2][3][4]

Executive Summary

2-Chloro-4-fluorobenzyl chloride is a high-value halogenated aromatic intermediate used
primarily in the synthesis of fluorinated pharmaceutical active ingredients (APIs) and
agrochemicals.[3][4][5] Distinguished by its dual-halogen substitution pattern, it offers unique
electronic properties where the electron-withdrawing fluorine atom (para-position) and the steric
bulk of the chlorine atom (ortho-position) modulate the reactivity of the benzylic center.[4]

This guide provides a definitive technical reference for researchers, detailing the compound's
physicochemical properties, synthesis pathways, and critical handling protocols required for its
safe application in drug development workflows.[4]

Chemical Identity & Structural Analysis
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The compound is an aryl halide featuring a reactive chloromethyl group.[4] The presence of the
ortho-chlorine substituent introduces significant steric hindrance compared to its mono-
fluorinated analogues, influencing nucleophilic attack rates at the benzylic carbon.[4]

Identifier Value

IUPAC Name 1-(Chloromethyl)-2-chloro-4-fluorobenzene
CAS Number 93286-22-7

SMILES CICC1=C(Cl)C=C(F)C=C1

InChl Key HMIAXVWVTBIGON-UHFFFAOY SA-N
Molecular Weight 179.02 g/mol

Appearance Clear, colorless to pale yellow liquid

Physicochemical Properties

The following data represents the consensus of experimental values derived from industrial
certificates of analysis (CoA) and thermodynamic databases.

3.1 Core Physical Data
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Property Value Test Condition / Notes
Boiling Point 212-214 °C @ 760 mmHg (Atmospheric)
_ _ Liquid at room temperature;
Melting Point 7°C S
may solidify in cold storage.[4]
Density 1.37 g/mL @ 25 °C

Refractive Index (

1.534 @ 20 °C
)
Flash Point 88.1°C Closed Cup (Combustible)
Vapor Pressure ~0.2 mmHg @ 25 °C (Estimated)
Solubility Immiscible Water (Hydrolyzes slowly)
N DCM, THF, Toluene, Ethyl
Solubility Soluble

Acetate

3.2 Spectroscopic Signature[4]
« HNMR (CDCI

): Distinct singlet for benzylic protons (-CH

Cl) typically appears around

4.6-4.7 ppm.[4] Aromatic protons show splitting characteristic of 1,2,4-substitution.[4]
 F NMR: Single signal typically around -110 to -115 ppm (relative to CFCI

), indicative of the fluoro-arene environment.[4]

Synthesis & Production Logic

The industrial preparation of 2-chloro-4-fluorobenzyl chloride relies on the free-radical side-
chain chlorination of 2-chloro-4-fluorotoluene.[4] This process must be carefully controlled to
prevent over-chlorination (yielding the benzal chloride) or ring chlorination.[4]

4.1 Synthetic Pathway (Radical Substitution)
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The reaction utilizes a radical initiator (AIBN or Benzoyl Peroxide) or photochemical initiation to
drive the substitution of a methyl hydrogen with chlorine.[4]

2-Chloro-4-fluorotoluene

(Precursor) Initiation (Heat/Light) . e -
1
\ Radical Intermediate Propagation > 2-Chloro-4-fluorobenzyl chloride | _ ExcessCl2 1 Byproducts: |
_____ ..p»| (Benzylic Radical)

1
(Target) 1 Benzal chloride (Over-chlorination) |
Reagents: AP o - _—— —_—
CI2 (gas) or NCS
Initiator: AIBN / hv / BPO

Click to download full resolution via product page

Figure 1: Radical chain mechanism for the synthesis of 2-chloro-4-fluorobenzyl chloride.[4]
Control of stoichiometry is critical to minimize dichloromethy! byproducts.

4.2 Purification Protocol

e Quench: Reaction mixture is cooled and washed with agueous sodium bicarbonate to
remove acidic byproducts (HCI).

¢ Drying: Organic layer dried over anhydrous MgSO

« Distillation: Fractional distillation under reduced pressure is required to separate the product
(BP ~212°C) from unreacted toluene precursor (BP ~154°C) and heavy polychlorinated
impurities.[4]

Reactivity & Applications

The benzylic chloride moiety is a "soft" electrophile, making it highly susceptible to S

2 reactions.[4] This reactivity is exploited to introduce the 2-chloro-4-fluorobenzyl motif into
pharmacophores.[4]

5.1 Common Transformations

e N-Alkylation: Reaction with secondary amines to form tertiary benzylamines (common in
antihistamines and kinase inhibitors).[4]
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» O-Alkylation: Reaction with phenols or alcohols to form ethers.[4]

e Cyanation: Reaction with NaCN to form 2-chloro-4-fluorophenylacetonitrile (precursor to
phenylacetic acids).[4]

2-Chloro-4-fluorobenzyl chloride

H20 / OH-R2NH / Base \NaCN / DMSO

2-Chloro-4-fluorobenzyl alcohol N-Benzyl Derivatives Arylacetonitrile
(Hydrolysis) (Amination) (Cyanation)

Click to download full resolution via product page
Figure 2: Divergent synthesis pathways utilizing the electrophilic benzylic carbon.[4]

Safety, Handling, & Stability (E-E-A-T)

Warning: Benzyl chlorides are potent lachrymators (tear agents) and corrosive to skin and
mucous membranes.[4] Strict engineering controls are mandatory.[4]

6.1 Hazard Classification (GHS)[4]

o Skin Corr.[4][5] 1B: Causes severe skin burns and eye damage.[4]
o Eye Dam. 1: Causes serious eye damage.[4]

e STOT SE 3: May cause respiratory irritation.[4]

6.2 Storage & Stability Protocol

¢ Moisture Sensitivity: The compound hydrolyzes slowly in moist air to release HCI gas.[4]

o Storage Condition: Store under an inert atmosphere (Nitrogen or Argon) in a cool, dry place
(<15 °C recommended).

o Shelf Life: Stable for 12—24 months if seal is compromised; however, periodic testing for
acidity (HCI formation) is recommended before use in sensitive catalysis.[4]
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6.3 Emergency Protocol

o Skin Contact: Immediate wash with polyethylene glycol 400 (if available) or copious water for
15+ minutes.[4]

» Spill: Neutralize with weak base (soda ash) before absorbing with vermiculite.[4] Do not use
combustible materials (sawdust).[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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